Cas no 49612-22-8 ((8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE)

• Product Name: (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE
• CAS No: 49612-22-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD12403192
• CID: 2640239
• PubChem ID: 12443536
• Update Time: 2025-07-02

(8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE Chemical and Physical Properties

Names and Identifiers

• (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE
• 49612-22-8
• AKOS002683731
• Quinoline, 4-hydrazinyl-8-methoxy-

• MDL： MFCD12403192
• Inchi： 1S/C10H11N3O/c1-14-9-4-2-3-7-8(13-11)5-6-12-10(7)9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： ITOQFRYFITVFLP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C=CN=C21)NN

Computed Properties

• Exact Mass: 189.090211983Da
• Monoisotopic Mass: 189.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE

Introduction to (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE (CAS No. 49612-22-8)

(8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE, with the chemical identifier CAS No. 49612-22-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a quinoline core substituted at the 8-position with a methoxy group and at the 4-position with a hydrazine moiety, which endows it with unique reactivity and functionalization possibilities.

The quinoline scaffold is a well-documented pharmacophore in drug discovery, known for its presence in numerous bioactive molecules, including antimalarial, antibacterial, and anticancer agents. The introduction of a methoxy group at the 8-position enhances the electron density of the quinoline ring, influencing its electronic properties and potential interactions with biological targets. Concurrently, the hydrazine group at the 4-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of quinoline derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions on the quinoline ring can significantly alter the pharmacological profile of these compounds. Specifically, derivatives featuring hydroxyl or amino substituents at various positions have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The presence of both a methoxy and hydrazine group in (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE suggests that this compound may exhibit similar inhibitory effects, making it a valuable candidate for further investigation.

In addition to its potential as an antiproliferative agent, (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE may also find applications in other therapeutic areas. For instance, quinoline derivatives have been explored for their antimicrobial properties, particularly against drug-resistant strains of bacteria. The hydrazine moiety, in particular, has been shown to enhance binding affinity to bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial growth and survival. This suggests that (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE could serve as a lead compound for developing novel antibiotics.

The synthesis of (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the condensation of an appropriate quinoline derivative with hydrazine hydrate under controlled conditions. Subsequent functionalization at the 8-position with a methoxy group can be achieved through nucleophilic aromatic substitution or other suitable methods. The use of modern catalytic systems and green chemistry principles has improved the efficiency and sustainability of these synthetic routes, making them more amenable to large-scale production.

The physicochemical properties of (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE are also critical factors that influence its pharmaceutical applicability. The compound’s solubility, stability, and metabolic profile must be thoroughly evaluated to determine its suitability for drug development. Computational modeling techniques have become increasingly valuable in predicting these properties before experimental validation is necessary. Advanced software tools can simulate molecular interactions and predict binding affinities to biological targets, providing insights into the compound’s potential therapeutic efficacy.

Recent research has also focused on exploring (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE as a building block for more complex molecules through derivatization strategies. For example, coupling this compound with other pharmacophores or introducing additional functional groups can lead to novel scaffolds with enhanced biological activity. Such approaches are part of structure-based drug design, where computational models guide the modification of known active compounds to improve their potency and selectivity.

The role of (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE in drug discovery is further underscored by its potential as an intermediate in synthesizing more complex therapeutic agents. Its unique structural features make it a versatile precursor for generating derivatives with diverse biological functions. This versatility is particularly valuable in academic research settings where scientists aim to explore new chemical spaces without starting from scratch.

In conclusion, (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE (CAS No. 49612-22-8) represents a promising compound in pharmaceutical chemistry with significant potential for further development. Its structural framework combines elements known to enhance binding affinity to biological targets while providing opportunities for further functionalization through derivatization strategies. As research continues to uncover new applications for quinoline derivatives, compounds like (8-METHOXY-QUINOLIN-4-YL)-HYDRAZINE are likely to play an increasingly important role in drug discovery and development efforts worldwide.